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Compound of Interest

Compound Name: 1-Cyclohexyl-1-pentanol
CAS No.: 7338-43-4
Cat. No.: B3029639
Get Quote
. J

Executive Summary: Immediate Action Protocol

Stop. Do not pour 1-Cyclohexyl-1-pentanol down the drain. Assess. This substance is a
lipophilic, high-boiling organic alcohol. While its flash point (>100°C) technically classifies it as
"Combustible" rather than "Flammable" under many transport regulations, it must be managed
as Non-Halogenated Organic Solvent Waste in a laboratory setting. Execute. Segregate from
oxidizers. Collect in a compatible high-density polyethylene (HDPE) or glass container labeled
"Non-Halogenated Organic Waste" for thermal destruction (incineration).

Chemical Profile & Risk Assessment

To dispose of a chemical safely, you must understand the properties that dictate its waste
stream. 1-Cyclohexyl-1-pentanol (CAS: 7338-43-4) is a secondary alcohol with significant
lipophilicity.[1]

Table 1: Physicochemical Properties Relevant to
Disposal
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Property

Value

Operational Implication

CAS Number

7338-43-4

Unique identifier for waste

manifests.[1]

Physical State

Liquid (Colorless)

Requires liquid waste

containment (carboy/drum).[1]

Flash Point

~108°C (226°F)

Combustible. High energy
content makes it suitable for

fuel blending/incineration.[1]

Water Solubility

Very Low (LogP ~3.[1]8)

Critical: Will phase-separate in
water.[1] Do not attempt
aqueous disposal; it will foul

water treatment systems.

Incompatible with strong

Reactivity Stable oxidizing agents (e.g., chromic
acid, perchlorates).[1]
Not a P- or U-listed waste, but
RCRA Status Non-Listed regulated as organic chemical

waste.[1]

Expert Insight: Unlike lighter alcohols (e.g., methanol, ethanol), 1-Cyclohexyl-1-pentanol has a

high boiling point (~243°C).[1] It does not evaporate quickly, meaning spills persist on surfaces,

creating long-term slip hazards and potential for slow oxidation.

Pre-Disposal Protocol: Segregation & Packaging

The "Self-Validating System" for safety relies on preventing incompatibility before the waste

even reaches the central accumulation area.
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Step 1: Waste Stream Characterization

Determine if your waste is "Pure" or a "Mixture."
o Pure/Stock: Expired or surplus reagent.
e Mixture: Reaction byproducts or extractions.
o If mixed with Halogens (DCM, Chloroform): Must go to Halogenated Waste.

o If mixed with Acetone/Ethanol: Can go to Non-Halogenated Waste.

Step 2: Container Selection

e Primary Choice: HDPE (High-Density Polyethylene) Carboys. Excellent chemical resistance
to alcohols.

e Secondary Choice: Amber Glass. Acceptable, but poses a breakage risk.

e Prohibited: Do not use metal cans if the waste contains trace acids, as this causes corrosion
and leaks.

Step 3: Labeling Compliance

Every container must be labeled before the first drop of waste is added.
» Standard Label: "Hazardous Waste - Non-Halogenated Organic."
o Constituents: Explicitly list "1-Cyclohexyl-1-pentanol” and its approximate percentage.

o Hazard Checkbox: Mark "Irritant” and "Combustible/Flammable" (standard practice for
organic streams).

Disposal Workflow

This logic flow ensures the material ends up in the correct incineration stream, preventing
regulatory fines and environmental release.
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Waste Generation:
1-Cyclohexyl-1-pentanol

Is it mixed with other solvents?

Yes

Does mixture contain Halogens?
(ClL, Br, K 1)

No Yes (e.g., DCM mix)

DISPOSAL A:
Is it mixed with Water? Halogenated Solvent Waste No (Pure)
(High Temp Incineration)

Aqueous Phase

Yes (Biphasic) \ ook Local Regs)

Action: Phase Separation
(Decant Organic Layer)

No (Miscible Organic)

Drganic Phase

DISPOSAL B:

Non-Halogenated Organic Waste
(Fuel Blending/Incineration)

Click to download full resolution via product page

Figure 1: Decision matrix for determining the correct waste stream based on chemical mixtures.

Detailed Procedure
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o Collection: Pour the 1-Cyclohexyl-1-pentanol into the Non-Halogenated waste carboy. Use
a funnel to prevent drips.

e Venting: Ensure the cap is vented or loosely tightened if the waste was recently heated, to
prevent pressure buildup. Once cool, tighten fully.

» Secondary Containment: Store the carboy in a secondary tray (polypropylene) capable of
holding 110% of the container's volume.

» Hand-Off: When the container is 90% full, cap it, wipe the exterior, and schedule pickup with
your facility's EHS (Environmental Health & Safety) or licensed hazardous waste contractor.

Emergency Contingencies (Spill Response)

Because 1-Cyclohexyl-1-pentanol is oily and persistent, standard evaporation techniques for
spills do not apply.[1]

Isolate: Evacuate the immediate area. Post "Do Not Enter" signage.
o PPE: Wear nitrile gloves (double-gloving recommended) and safety goggles.

» Absorb: Do not use paper towels (fire risk). Use inert clay absorbents (vermiculite) or specific
organic solvent spill pads.

e Clean: Scoop the saturated absorbent into a wide-mouth jar. Label as "Debris contaminated
with 1-Cyclohexyl-1-pentanol."[1]

e Wash: Scrub the surface with a detergent solution (soap and water) to emulsify the
remaining oily residue, as water alone will not remove it.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029639?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

